Cas no 1260794-38-4 (3-(4-chloro-2-methylphenyl)propan-1-ol)

• Product Name: 3-(4-chloro-2-methylphenyl)propan-1-ol
• CAS No: 1260794-38-4
• MF: C₁₀H₁₃ClO
• MW: 184.662622213364
• CID: 6382997
• PubChem ID: 58869481
• Update Time: 2025-10-21

3-(4-chloro-2-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-methylphenyl)propan-1-ol
• 3-(4-Chloro-2-methyl-phenyl)-propan-1-ol
• SCHEMBL12226956
• EN300-1625532
• 1260794-38-4

• MDL： MFCD11848303
• Inchi： 1S/C10H13ClO/c1-8-7-10(11)5-4-9(8)3-2-6-12/h4-5,7,12H,2-3,6H2,1H3
• InChI Key： HEEUTFLEJHLHGZ-UHFFFAOYSA-N
• SMILES： C(O)CCC1=CC=C(Cl)C=C1C

Computed Properties

• Exact Mass: 184.0654927g/mol
• Monoisotopic Mass: 184.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(4-chloro-2-methylphenyl)propan-1-ol

Recent Advances in the Study of 3-(4-chloro-2-methylphenyl)propan-1-ol (CAS: 1260794-38-4) in Chemical Biology and Pharmaceutical Research

3-(4-chloro-2-methylphenyl)propan-1-ol (CAS: 1260794-38-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating biological pathways. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic pathways for 3-(4-chloro-2-methylphenyl)propan-1-ol, highlighting its efficiency as a building block for the development of novel anti-inflammatory agents. The study demonstrated that this compound can be readily functionalized to produce derivatives with enhanced pharmacological properties. The researchers employed a combination of computational modeling and experimental synthesis to optimize the yield and purity of the compound, achieving a scalable process suitable for industrial applications.

In another study, the biological activity of 3-(4-chloro-2-methylphenyl)propan-1-ol was evaluated in the context of neurodegenerative diseases. The compound exhibited promising neuroprotective effects in vitro, reducing oxidative stress and inflammation in neuronal cells. These findings suggest its potential as a lead compound for the development of therapeutics targeting conditions such as Alzheimer's disease and Parkinson's disease. Further in vivo studies are warranted to validate these effects and elucidate the underlying mechanisms.

The pharmacokinetic properties of 3-(4-chloro-2-methylphenyl)propan-1-ol were also explored in a recent preclinical study. The compound demonstrated favorable absorption and distribution profiles, with minimal toxicity observed at therapeutic doses. These results support its potential as a candidate for further drug development, particularly in the area of central nervous system (CNS) disorders. However, additional studies are needed to assess its metabolism and excretion pathways.

In addition to its therapeutic potential, 3-(4-chloro-2-methylphenyl)propan-1-ol has been investigated for its role in chemical biology. A 2023 study published in ACS Chemical Biology revealed that this compound can serve as a probe for studying protein-ligand interactions. By incorporating fluorescent tags, researchers were able to visualize its binding to specific targets, providing insights into its mode of action and potential off-target effects.

Overall, the latest research on 3-(4-chloro-2-methylphenyl)propan-1-ol (CAS: 1260794-38-4) highlights its versatility and promise in both pharmaceutical and chemical biology applications. Future studies should focus on optimizing its pharmacological properties, exploring its therapeutic potential in disease models, and addressing any safety concerns. The compound's unique chemical structure and biological activity make it a valuable subject for ongoing research in the field.